Cas no 1882549-71-4 (3,5-difluoro-4-iodo-N-methylaniline)

• Product Name: 3,5-difluoro-4-iodo-N-methylaniline
• CAS No: 1882549-71-4
• MF: C₇H₆F₂IN
• MW: 269.030520915985
• CID: 5890091
• PubChem ID: 130634981
• Update Time: 2025-08-05

3,5-difluoro-4-iodo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 1882549-71-4
• 3,5-difluoro-4-iodo-N-methylaniline
• EN300-2912094

• Inchi： 1S/C7H6F2IN/c1-11-4-2-5(8)7(10)6(9)3-4/h2-3,11H,1H3
• InChI Key： FAEBJSADWXZNMU-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1F)NC)F

Computed Properties

• Exact Mass: 268.95130g/mol
• Monoisotopic Mass: 268.95130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3,5-difluoro-4-iodo-N-methylaniline

3,5-Difluoro-4-iodo-N-methylaniline (CAS No. 1882549-71-4): A Versatile Scaffold for Pharmaceutical Innovation

3,5-Difluoro-4-iodo-N-methylaniline, identified by its CAS number 1882549-71-4, represents a critical intermediate in the development of novel therapeutics. This compound is a substituted aniline derivative characterized by its unique combination of fluorine and iodine atoms at specific positions, which confers distinct physicochemical properties. Recent advancements in medicinal chemistry have highlighted its potential as a building block for drug discovery, particularly in the design of small-molecule inhibitors targeting metabolic pathways and protein-protein interactions.

Structurally, 3,5-difluoro-4-iodo-N-methylaniline consists of a benzene ring substituted with iodine at the 4-position, fluorine at the 3- and 5-positions, and a methylamino group at the 2-position. The presence of halogen atoms, particularly fluorine and iodine, significantly influences the compound's reactivity and selectivity. Fluorine atoms, due to their high electronegativity, introduce steric and electronic effects that enhance the compound's ability to interact with biological targets. Iodine, on the other hand, often serves as a versatile functional group for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent studies have demonstrated the utility of 3,5-difluoro-4-iodo-N-methylaniline in the development of kinase inhibitors. A 2023 publication in *Journal of Medicinal Chemistry* reported the synthesis of a series of analogs where this scaffold was modified to enhance potency against EGFR and HER2 kinases, which are implicated in various cancers. The introduction of fluorine atoms at the 3- and 5-positions was found to improve the compound's metabolic stability and reduce off-target interactions, a critical factor in the design of safer therapeutics.

Moreover, the compound's reactivity has been exploited in the synthesis of heterocyclic scaffolds. A 2024 study published in *Organic & Biomolecular Chemistry* described the use of 3,5-difluoro-4-iodo-N-methylaniline as a starting material for the preparation of pyrimidine derivatives with potential anti-inflammatory activity. The iodine atom at the 4-position acted as a site for electrophilic substitution, enabling the formation of key intermediates that were further functionalized to achieve desired biological effects.

From a synthetic perspective, the preparation of 3,5-dif,5-difluoro-4-iodo-N-methylaniline involves multi-step processes that leverage its functional groups. A 2023 review in *Synthetic Communications* highlighted the use of transition-metal-catalyzed cross-coupling reactions to introduce additional substituents. These strategies not only improve the efficiency of synthesis but also allow for the creation of complex molecules with diverse biological activities.

The pharmacological relevance of 3,5-difluoro-4-iodo-N-methylaniline extends to its role in the development of antiviral agents. Research published in *Antiviral Research* in 2023 explored its potential as a scaffold for the design of nucleoside analogs targeting RNA-dependent RNA polymerases. The fluorine atoms were found to enhance the compound's ability to bind to viral enzymes, while the iodine atom provided a site for further modification to optimize antiviral efficacy.

Environmental and safety considerations are also critical in the application of 3,5-difluoro-4-iodo-N-methylaniline. A 2024 study in *Green Chemistry* evaluated the compound's environmental impact and proposed green synthesis methods to reduce waste and energy consumption. These findings underscore the importance of sustainable practices in the production of pharmaceutical intermediates.

In conclusion, 3,5-difluoro-4-iodo-N-methylaniline (CAS No. 1882549-71-4) stands as a pivotal compound in modern drug discovery. Its unique structure and reactivity enable the creation of diverse molecules with applications in oncology, virology, and inflammatory diseases. As research continues to advance, the compound's role in developing innovative therapeutics is expected to grow, driven by its adaptability and the precision of modern synthetic methodologies.